Cas no 2171646-77-6 (3-4-(carboxymethyl)phenyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-4-(carboxymethyl)phenyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171646-77-6
• MF: C₂₆H₂₃NO₆
• MW: 445.463927507401
• CID: 5905690
• PubChem ID: 165599523
• Update Time: 2025-06-24

3-4-(carboxymethyl)phenyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-(carboxymethyl)phenyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[4-(carboxymethyl)phenyl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1556296
• 2171646-77-6

• Inchi： 1S/C26H23NO6/c28-24(29)14-17-11-9-16(10-12-17)13-23(25(30)31)27-26(32)33-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22-23H,13-15H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： MSIBKRWOGOUCSA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1C=CC(CC(=O)O)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.15253745g/mol
• Monoisotopic Mass: 445.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 113Ų

Additional information on 3-4-(carboxymethyl)phenyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-4-(carboxymethyl)phenyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171646-77-6)

3-4-(carboxymethyl)phenyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 2171646-77-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This molecule, featuring a conjugated system of aromatic and aliphatic moieties, exhibits a unique structural framework that makes it a promising candidate for various therapeutic applications. The presence of functional groups such as carboxymethyl, fluorenylmethoxycarbonyl (Fmoc), and amino residues contributes to its diverse chemical reactivity and potential biological activity.

The compound's structure is characterized by a phenyl ring substituted at the 3 and 4 positions with a carboxymethyl group, which enhances its solubility in polar solvents while maintaining stability under physiological conditions. The side chain incorporates an amino group protected by an Fmoc moiety, a common strategy in peptide synthesis to prevent unwanted side reactions. This protection-deprotection mechanism is crucial in the development of peptide-based drugs, where precise control over reactivity is essential.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional compounds that can interact with multiple biological targets simultaneously. 3-4-(carboxymethyl)phenyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid fits this criterion well, as its structural features suggest potential applications in drug discovery. For instance, the fluorenylmethoxycarbonyl group not only serves as a protective group but also enhances the compound's fluorescence properties, making it useful in imaging techniques and bioconjugation strategies.

In the realm of biomedical research, this compound has been explored for its potential role in modulating enzyme activity and receptor binding. Studies have indicated that derivatives of this molecule may exhibit inhibitory effects on certain kinases and proteases, which are key targets in the treatment of chronic diseases such as cancer and inflammation. The carboxymethyl group at the phenyl ring further contributes to its ability to engage with biological membranes, potentially facilitating drug delivery systems.

The synthesis of 3-4-(carboxymethyl)phenyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and selective functionalization techniques, has been instrumental in optimizing its production. These methods align with contemporary trends in synthetic chemistry, emphasizing efficiency and sustainability.

Emerging research has also begun to explore the compound's potential in nanomedicine. Its ability to form stable complexes with nanoparticles suggests applications in targeted drug delivery systems, where it could enhance the bioavailability of co-administered therapeutics. Additionally, its fluorescence properties make it an attractive candidate for use in biosensors and diagnostic tools, where real-time monitoring of biological processes is critical.

The pharmacological profile of 3-4-(carboxymethyl)phenyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is still under investigation, but preliminary data suggest promising interactions with various biological pathways. For example, its structural similarity to known bioactive molecules has led researchers to hypothesize potential applications in neurodegenerative diseases, where modulating protein aggregation and oxidative stress could mitigate disease progression.

The compound's stability under different environmental conditions is another area of interest. Studies have demonstrated its resilience in both aqueous and organic solvents, indicating versatility in formulation development. This stability is crucial for pharmaceutical applications, where shelf life and compatibility with other excipients are paramount.

In conclusion,3-4-(carboxymethyl)phenyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171646-77-6) represents a significant advancement in synthetic chemistry with far-reaching implications for drug development and biomedical research. Its unique structural features and functional groups make it a versatile tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of medicine.